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Compound of Interest

Compound Name: Moxidectin-d3

Cat. No.: B15622884 Get Quote

An In-Depth Technical Guide to Moxidectin-d3

Introduction
Moxidectin-d3 is the deuterated form of Moxidectin, a second-generation macrocyclic lactone

anthelmintic.[1] Moxidectin itself is a potent, broad-spectrum endectocide effective against a

wide range of internal and external parasites, including nematodes and insects.[1][2] Derived

from the fermentation of Streptomyces cyanogriseus, Moxidectin is a semi-synthetic derivative

of nemadectin.[3][4][5][6] Due to its isotopic labeling, Moxidectin-d3 serves as an ideal internal

standard for the quantification of Moxidectin in various biological matrices using mass

spectrometry-based assays.[7][8] This guide provides a detailed overview of its chemical

structure, properties, and applications for researchers and drug development professionals.

Chemical Structure and Properties
Moxidectin-d3 shares the core structure of Moxidectin, a 16-membered pentacyclic lactone of

the milbemycin class.[2][3] The key distinction is the presence of three deuterium atoms on the

methoxime moiety at the C23 position, which provides a distinct mass difference for isotopic

dilution analysis.[7][9]

Image of Moxidectin-d3 Structure: (A 2D chemical structure diagram of Moxidectin-d3 would

be placed here in a full whitepaper. The structure can be visualized from the SMILES string

provided in the table below.)
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The key quantitative properties of Moxidectin-d3 are summarized in the table below for easy

reference.

Property Value Reference

Molecular Formula C₃₇H₅₀D₃NO₈ [7][9]

Formula Weight 642.8 g/mol [7][9]

Synonyms CL-301423-d3 [7]

Physical State Solid [7]

Isotopic Purity ≥99% deuterated forms (d₁-d₃) [7]

Solubility
Soluble in Chloroform,

Methanol
[7]

Storage Temperature -20°C [7][9]

Unlabeled CAS Number 113507-06-5 [9]

Canonical SMILES
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InChI Key
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[7]

Mechanism of Action (Moxidectin)
As an isotopologue, Moxidectin-d3 is expected to have the same biological mechanism of

action as Moxidectin. The primary antiparasitic effect is achieved through potent modulation of

invertebrate-specific neurotransmitter receptors.
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Moxidectin selectively binds to glutamate-gated chloride ion channels (GluCl) and gamma-

aminobutyric acid (GABA) receptors, which are critical to nerve and muscle cell function in

parasites like nematodes.[1][2][10][11] This binding action increases the permeability of the cell

membrane to chloride ions, leading to a significant influx.[2][10] The resulting hyperpolarization

of the neuronal or muscular cells disrupts neurotransmission, causing flaccid paralysis and

ultimately the death of the parasite.[2][10][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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